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Compound of Interest

Compound Name: 2-Propoxybutane

Cat. No.: B13940789

Physical Properties of 2-Propoxybutane: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2-
propoxybutane, specifically its boiling point and density. The information is compiled from
various chemical databases and is supplemented with standardized experimental protocols for
accurate determination of these properties in a laboratory setting.

Core Physical Properties

2-Propoxybutane, also known as sec-butyl propyl ether, is an organic compound with the
chemical formula C7H160. Accurate knowledge of its physical properties is essential for its
application in research and development, particularly in solvent chemistry and as a potential
intermediate in pharmaceutical synthesis.

Data Summary

The reported values for the boiling point and density of 2-propoxybutane exhibit some
variation across different sources. This can be attributed to different experimental conditions or
the use of estimation methods. A summary of the available data is presented below for
comparative analysis.
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Physical Property Value Source

Boiling Point 117.3°C (estimate) LookChem[1], ChemBK][2]
109°C at 760 mmHg ChemNet[3]

110°C Stenutz[4]

Density 0.7684 g/cm? (estimate) LookChem[1], ChemBK]2]
0.77 g/cm3 ChemNet[3]

Experimental Protocols

For researchers requiring precise and reproducible data, the following standardized
experimental protocols are recommended for the determination of the boiling point and density
of 2-propoxybutane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure.

1. Distillation Method (ASTM D1078)

This standard test method is suitable for determining the distillation range of volatile organic
liquids like 2-propoxybutane.[1][3][4][5][6]

o Apparatus: A distillation flask, condenser, receiving cylinder, and a calibrated thermometer or
temperature probe.

e Procedure:
o A measured volume of the 2-propoxybutane sample is placed in the distillation flask.
o The flask is heated, and the vapor is allowed to pass through the condenser.

o The temperature at which the first drop of condensate falls from the condenser is recorded
as the initial boiling point.
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o Heating is continued, and the temperature is recorded as the liquid distills. The boiling
range is the temperature interval over which the liquid boils. For a pure compound, this
range should be narrow.

2. Capillary Method (Siwoloboff Method)

This micro method is suitable for small sample volumes.

o Apparatus: A capillary tube (sealed at one end), a small test tube (fusion tube), a
thermometer, and a heating bath (e.g., Thiele tube or oil bath).

e Procedure:

[¢]

A small amount of 2-propoxybutane is placed in the fusion tube.

o The capillary tube is inverted and placed in the fusion tube with the open end submerged
in the liquid.

o The apparatus is heated slowly and uniformly.

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a
stream of bubbles.

o The heat is carefully adjusted until a rapid and continuous stream of bubbles emerges
from the capillary tube. The temperature at this point is the boiling point.

Determination of Density

Density is the mass of a substance per unit volume.
1. Digital Density Meter (ASTM D4052)

This method utilizes an oscillating U-tube to provide a precise and rapid measurement of
density.[2][7][8][9][10]

e Apparatus: A digital density meter.

e Procedure:
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o The instrument is calibrated using a reference standard of known density (e.g., dry air and
distilled water).

o A small sample of 2-propoxybutane is injected into the oscillating U-tube.

o The instrument measures the change in the oscillation frequency of the tube caused by
the sample and calculates the density.

2. Pycnometer Method
This gravimetric method provides high accuracy for density determination.
o Apparatus: A pycnometer (a glass flask with a precise volume), and an analytical balance.
e Procedure:
o The empty, clean, and dry pycnometer is weighed.

o The pycnometer is filled with 2-propoxybutane, ensuring no air bubbles are present, and
weighed again.

o The pycnometer is then emptied, cleaned, dried, and filled with a reference liquid of known
density (e.g., deionized water) and weighed.

o The density of 2-propoxybutane is calculated using the masses and the known density of
the reference liquid.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of
the physical properties of a liquid organic compound like 2-propoxybutane.
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Caption: Generalized workflow for determining the boiling point and density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. store.astm.org [store.astm.org]
e 2. ASTM D4052 - eralytics [eralytics.com]

o 3. store.astm.org [store.astm.org]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b13940789?utm_src=pdf-body-img
https://www.benchchem.com/product/b13940789?utm_src=pdf-custom-synthesis
https://store.astm.org/d1078-11r19.html
https://eralytics.com/standards/astm-d4052/
https://store.astm.org/d1078-01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13940789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 4. standards.iteh.ai [standards.iteh.ai]
o 5. ASTM D1078: Distillation Range Measurement of Liquid VOCs - Analytice [analytice.com]
e 6. store.astm.org [store.astm.org]

» 7. Standard Test Method for Density, Relative Density, and API Gravity of Petroleum Liquids -
The ANSI Blog [blog.ansi.org]

e 8. ASTM D4052 | ASTM Vapor Pressure of Petroleum Products [ayalytical.com]
e 9. ASTM D4052 | Anton Paar Wiki [wiki.anton-paar.com]
e 10. store.astm.org [store.astm.org]

» To cite this document: BenchChem. [Physical properties of 2-Propoxybutane (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13940789#physical-properties-of-2-propoxybutane-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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